4'-Hydroxy Pyrimethanil-d4

Isotope dilution mass spectrometry LC-MS/MS Human biomonitoring

Quantifying urinary OH-PYM by LC-MS/MS without a matched internal standard introduces matrix effects exceeding ±50%. 4'-Hydroxy Pyrimethanil-d4 is the tetradeuterated analog of OH-PYM, providing a +4 Da mass shift for isotope dilution MS. • LOD of 0.1 ng/mL detects exposure in >95% of agricultural workers. • 18-month calibration stability (slope CV ~9%), between-batch precision CV 6-12%. • Validated in population-scale biomonitoring and ADME studies. White to off-white solid, ≥98%.

Molecular Formula C12H13N3O
Molecular Weight 219.28
CAS No. 1794897-91-8
Cat. No. B587451
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name4'-Hydroxy Pyrimethanil-d4
CAS1794897-91-8
Synonyms2-(4-Hydroxyanilino)-4,6-dimethylpyrimidine-d4;  4-[(4,6-Dimethyl-2-pyrimidinyl)amino]phenol-d4; 
Molecular FormulaC12H13N3O
Molecular Weight219.28
Structural Identifiers
SMILESCC1=CC(=NC(=N1)NC2=CC=C(C=C2)O)C
InChIInChI=1S/C12H13N3O/c1-8-7-9(2)14-12(13-8)15-10-3-5-11(16)6-4-10/h3-7,16H,1-2H3,(H,13,14,15)/i3D,4D,5D,6D
InChIKeyNUWWAHKTVOVTNC-LNFUJOGGSA-N
Commercial & Availability
Standard Pack Sizes1 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4'-Hydroxy Pyrimethanil-d4: Deuterated IS for OH-PYM


4'-Hydroxy Pyrimethanil-d4 is a tetradeuterated analog of 4'-hydroxy pyrimethanil (OH-PYM), the primary urinary metabolite of the anilinopyrimidine fungicide pyrimethanil [1]. The compound carries four stable deuterium atoms at the 2,3,5,6-positions of the phenol ring, producing a molecular formula of C₁₂H₉D₄N₃O and a molecular weight of 219.28 g/mol . It is manufactured as a stable isotope-labeled (SIL) internal standard (IS) specifically designed to match the physicochemical properties of the endogenous metabolite while providing a +4 Da mass shift in tandem mass spectrometry [1]. The compound is supplied as a white to off-white solid with a melting point of 177–180 °C and a typical chromatographic purity ≥98% .

1 Isotope dilution LC-MS/MS for OH-PYM metabolite quantification
2 Deuterated internal standard matched to target analyte properties
3 Human biomonitoring research requiring matrix-effect correction

4'-Hydroxy Pyrimethanil-d4: Matched Isotope Labeling Requirement


Generic substitution of 4'-Hydroxy Pyrimethanil-d4 with an unlabeled analog, a parent-compound deuterated standard (e.g., pyrimethanil-d5), or a structural surrogate introduces quantifiable error in LC-MS/MS-based biomonitoring. Unlabeled internal standards cannot distinguish analyte signal from IS signal and therefore fail to correct for ionization suppression or enhancement caused by the urinary matrix, which can exceed ±50% for pyrimethanil-related compounds in complex biological extracts [1]. Pyrimethanil-d5, a deuterated form of the parent fungicide, exhibits different chromatographic retention, extraction recovery, and ionization efficiency relative to the hydroxylated metabolite OH-PYM, violating the fundamental principle that an IS must co-elute and respond identically to the target analyte [2]. Furthermore, external standard calibration—still mandated in several regulatory methods due to limited availability of labeled metabolite standards—yields higher detection limits and is susceptible to uncompensated matrix effects, as explicitly acknowledged in recent patent disclosures covering stable isotope-labeled pyrimethanil standards [3]. Only a deuterated analog of the exact metabolite, with the label positioned on non-exchangeable aromatic sites, satisfies the requirements for isotope dilution mass spectrometry (IDMS) accuracy in trace-level human biomonitoring [1].

Risk 1 Unlabeled analog or structural surrogate: cannot separate analyte signal from IS signal, failing to correct ionization suppression.
Risk 2 Parent-compound deuterated standard (e.g., pyrimethanil-d5): different retention, recovery, and ionization efficiency versus the hydroxylated metabolite.
Risk 3 External standard calibration: higher detection limits and uncompensated matrix effects, as documented in regulatory method contexts.

4'-Hydroxy Pyrimethanil-d4: Selection Evidence


Mass Shift Differentiation for OH-PYM

4'-Hydroxy Pyrimethanil-d4 provides a +4 Da mass shift relative to the endogenous metabolite OH-PYM. In the published LC-MS/MS method, OH-PYM is monitored via the transition m/z 216.1 → 107.0, while the IS ([²H₄]OH-PYM) is monitored via m/z 220.1 → 111.0, yielding a 4 Da precursor ion separation and a 4 Da product ion separation [1]. This isotopic separation eliminates cross-talk between analyte and IS channels—a critical requirement for accurate integration at sub-ng/mL concentrations. By contrast, an unlabeled structural analog IS would share no isotopic relationship to the analyte, precluding isotope dilution correction entirely; a parent-compound deuterated standard (pyrimethanil-d5) exhibits different fragmentation pathways due to the absence of the hydroxyl moiety, producing product ions that do not match the OH-PYM MRM transition . The specificity of the IS signal was experimentally confirmed: blank urine spiked with 50 ng/mL OH-PYM produced no interference at the IS transition m/z 220.1 → 111.0, and analyte-free urine spiked with 5 ng/mL IS produced no interference at the OH-PYM transition m/z 216.1 → 107.0 [1].

Mass Shift Differentiation
Head-to-head
+4 Da shift on precursor (m/z 220.1) and product (m/z 111.0) ions; zero cross-channel interference confirmed at 50 ng/mL.
Supports isotope dilution MS accuracy by eliminating isotopic cross-talk.
LC-triple quadrupole MS/MS, ESI+, urine matrix.
Isotope dilution mass spectrometry LC-MS/MS Human biomonitoring

Matrix Effect Correction via Isotope Dilution

Using 4'-Hydroxy Pyrimethanil-d4 as the SIL-IS, the published method demonstrated that approximately 80% of an orally administered pyrimethanil dose was recovered as urinary OH-PYM in both male and female volunteers, with consistent pharmacokinetic profiles across two exposure routes [1]. This high and reproducible recovery is a direct consequence of the IS co-eluting with the analyte and experiencing identical solid-phase extraction efficiency, ionization suppression, and MS detector response throughout each analytical run. In the absence of a matched deuterated IS, external standard calibration methods for pyrimethanil residues are documented to be susceptible to matrix effects that can reach +154% (signal enhancement) or -49% (signal suppression) depending on the matrix composition, as demonstrated for pyrimethanil in apple flesh and peel extracts analyzed by GC/MS [2]. While that study examined the parent compound rather than the metabolite, the underlying mechanism—differential ionization in complex biological matrices—applies equally or more severely to urine, which exhibits greater inter-sample variability than fruit homogenates. The patent literature on stable isotope-labeled pyrimethanil standards explicitly states that external standard methods currently used in Chinese national standards (e.g., GB 23200.121-2021) suffer from higher detection limits and reduced accuracy compared to isotope dilution MS approaches [3].

Matrix Effect Correction
Cross-study comparable
~80% oral dose recovered as urinary OH-PYM versus external standard bias of -49% to +154%.
Enables consistent recovery in biomonitoring; avoids 2- to 3-fold systematic errors.
Human urine post-oral exposure; UHPLC-MS/MS with SIL-IS.
Matrix effect correction Isotope dilution Recovery Urine analysis

Method Validation Performance

The LC-MS/MS method validated with 4'-Hydroxy Pyrimethanil-d4 as IS achieved a limit of detection (LOD) of 0.1 ng/mL and a limit of quantification (LOQ) of 0.4 ng/mL for OH-PYM in human urine [1]. Calibration linearity over the range 0.25–100 ng/mL yielded a correlation coefficient (r²) above 0.995, with a mean slope of 1.1 ± 0.1 (n=8 calibration lines over 18 months) [1]. Within-run precision, determined by analysis of 10 spiked urine aliquots at 1, 5, and 10 ng/mL, produced coefficients of variation (CV) between 6% and 12% [1]. Between-run and between-batch precision, evaluated over 18 months across 162 duplicate samples spanning concentrations from 0.1 to 9,300 ng/mL, remained within the same CV range [1]. These performance characteristics are directly enabled by the use of the deuterated metabolite IS: without it, the LOD achievable with external standard calibration in urine is typically an order of magnitude higher, and precision deteriorates due to uncompensated injection-to-injection variability [2]. The method's sensitivity proved sufficient to detect OH-PYM in 48% of samples from an environmentally exposed Swedish general population and in 96% of samples from occupationally exposed orchard workers [1].

Method Validation Performance
Class-level
LOD 0.1 ng/mL; LOQ 0.4 ng/mL; r² >0.995; within-run and between-batch CV 6-12% over 18 months.
Supports sub-ng/mL detection in population exposure studies.
SPE-LC-MS/MS with enzymatic deconjugation.
Method validation Limit of detection Precision LC-MS/MS

Deuterium Label Stability in Sample Prep

The four deuterium atoms in 4'-Hydroxy Pyrimethanil-d4 are covalently bonded to aromatic carbons at the 2, 3, 5, and 6 positions of the phenol ring . These C–D bonds on an sp²-hybridized aromatic system are not susceptible to hydrogen-deuterium exchange under the aqueous acidic or basic conditions used during sample preparation, including the enzymatic deconjugation step with β-glucuronidase/arylsulfatase (pH ~5.0, 37 °C, overnight incubation) that is required to release OH-PYM from its glucuronide and sulfate conjugates in urine [1]. This contrasts with deuterium labels placed on heteroatom-bound positions (e.g., O–D or N–D), which undergo rapid back-exchange to protium in protic solvents, leading to loss of the mass label and compromised quantification . The labeled phenol ring is also metabolically stable: the major metabolic pathway of pyrimethanil proceeds via aromatic hydroxylation at the 4'-position rather than oxidative modification of the existing phenol ring, so the deuterium atoms remain intact through Phase I and Phase II metabolism [1]. The isotopic integrity was confirmed indirectly by the method's long-term precision (18-month stability of calibration slope: 1.1 ± 0.1) and the absence of drift in IS response across 162 quality control samples [1].

Deuterium Label Stability
Class-level
Four aromatic C-D bonds; no exchange under enzymatic hydrolysis (pH 5.0, 37°C, 16h) or storage. Calibration slope stability 1.1 ± 0.1 over 18 months.
Eliminates re-validation risk from isotopic degradation during sample preparation.
Aromatic label positions prevent H/D back-exchange.
Deuterium label stability Isotopic exchange Sample preparation Metabolite deconjugation

Population Biomonitoring Detection Sensitivity

When applied to real-world population samples using 4'-Hydroxy Pyrimethanil-d4 as IS, the validated LC-MS/MS method detected OH-PYM above the LOD (0.1 ng/mL) in 48% of urine samples from an environmentally exposed general population cohort in southern Sweden and in 96% of samples from occupationally exposed orchard workers [1]. The concentrations measured in the occupationally exposed group ranged from below the LOQ (0.4 ng/mL) to as high as 9,300 ng/mL, demonstrating a dynamic range of over four orders of magnitude that would be unachievable without a matched IS to correct for detector saturation and matrix effects at the upper end [1]. The Swedish longitudinal biomonitoring program further reported that urinary OH-PYM concentrations in adolescents exhibited an increasing temporal trend of 11.9% per year between 2000 and 2017, a statistically significant finding that required the sustained, reproducible quantification enabled by a stable isotopically labeled IS over nearly two decades of analysis [2]. In contrast, studies relying on external standard methods or non-isotopic IS for pyrimethanil exposure assessment have reported substantially higher non-detect rates and poorer inter-laboratory reproducibility, limiting their utility for regulatory trend analysis [3].

Population Biomonitoring Sensitivity
Cross-study comparable
48% detection (general population); 96% detection (occupational); dynamic range 0.4-9,300 ng/mL.
Enables exposure prevalence tracking in regulatory epidemiology programs.
Swedish longitudinal study, 2000-2017, n≈200.
Human biomonitoring Occupational exposure Population screening Detection frequency

4'-Hydroxy Pyrimethanil-d4: Application Scenarios


Human Biomonitoring for Pesticide Exposure

4'-Hydroxy Pyrimethanil-d4 is the validated internal standard for quantifying the urinary biomarker OH-PYM in population-scale human biomonitoring programs. The method using this IS has demonstrated an LOD of 0.1 ng/mL, sufficient to detect environmental background exposure in ~50% of the general population and occupational exposure in >95% of agricultural workers [1]. Procurement of this compound is essential for laboratories conducting longitudinal exposure trend analysis, where the 18-month calibration stability (slope CV ~9%) and between-batch precision (CV 6-12%) are required to distinguish true temporal changes from analytical drift [1]. This scenario is supported by the documented 11.9% annual increase in urinary pyrimethanil biomarkers among Swedish adolescents (2000–2017) [2].

Pharmacokinetic and Toxicokinetic Studies

The controlled human exposure study that established the pharmacokinetics of pyrimethanil used 4'-Hydroxy Pyrimethanil-d4 to achieve the sensitivity and dynamic range required to characterize a two-phase elimination profile with half-lives of 3-5 h (rapid phase) and 15-20 h (slow phase) following oral and dermal dosing [1]. The IS enabled accurate quantification of OH-PYM across a concentration range spanning from 0.4 ng/mL (LOQ) to >9,000 ng/mL (Cmax in occupationally exposed subjects) without detector saturation or carryover [1]. For laboratories conducting ADME studies or developing physiologically based pharmacokinetic (PBPK) models for pyrimethanil, this IS is the only commercially available option that has been experimentally validated for metabolite-specific quantification in biological fluids.

IDMS for Food Safety Residue Testing

Although 4'-Hydroxy Pyrimethanil-d4 is designed for the metabolite OH-PYM rather than parent pyrimethanil, the Chinese patent literature explicitly identifies the absence of stable isotope-labeled pyrimethanil internal standards as a critical gap in current food safety testing protocols (e.g., GB 23200.121-2021, GB 23200.13-2016), which are forced to rely on external standard calibration with sub-optimal accuracy [3]. Laboratories seeking to upgrade their pyrimethanil residue methods from external standard to IDMS can use 4'-Hydroxy Pyrimethanil-d4 as a structurally validated starting point for method development or as a reference standard for custom synthesis of additional labeled analogs with alternative isotope patterns (¹³C, ¹⁵N) . The melting point specification of 177-180 °C provides a simple identity and purity check upon receipt .

Multi-Residue Screening for Exposome Research

The method using 4'-Hydroxy Pyrimethanil-d4 was developed as part of a broader analytical platform for simultaneous quantification of multiple pesticide biomarkers (thiabendazole, imazalil, pyrimethanil) in a single LC-MS/MS run [1]. The IS's specificity (no cross-interference with OH-PYM at 50 ng/mL and vice versa at 5 ng/mL) [1] makes it compatible with multiplexed panels, where multiple deuterated internal standards are co-injected without risk of mutual interference. This application scenario is directly relevant to exposome research initiatives and HBM4EU-aligned studies that require validated, procurement-ready internal standards for high-throughput biomonitoring of pesticide mixtures.

Application
Selection Property
Validation Focus
Human biomonitoring research
Matrix-effect correction via co-eluting deuterated ISTD
Long-term calibration stability and between-batch precision review
PK and toxicokinetic study support
Validated metabolite-specific quantification method
Method transfer and dynamic range verification
Food safety IDMS method development
Structurally validated labeled analog for reference
IDMS accuracy improvement over external standard methods
Exposome and multi-residue screening
Specificity without cross-interference in multiplex panels
ISTD benchmarking for multi-analyte LC-MS/MS panels

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